Cas no 2171948-21-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid
• CAS No: 2171948-21-1
• MF: C₂₃H₂₀F₂N₂O₅
• MW: 442.412113189697
• CID: 5852895
• PubChem ID: 165572704
• Update Time: 2025-07-20

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid
• EN300-1562771
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]but-2-ynoic acid
• 2171948-21-1

• Inchi： 1S/C23H20F2N2O5/c24-22(25)19(12-20(28)26-11-5-10-21(29)30)27-23(31)32-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19,22H,11-13H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： NRLJILSHRRIGAH-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCC#CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 442.13402807g/mol
• Monoisotopic Mass: 442.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid (CAS: 2171948-21-1)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid (CAS: 2171948-21-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorobutanamide and fluorenylmethoxycarbonyl (Fmoc) protecting groups, is being explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds, leveraging its structural features to enhance stability and bioavailability.

One of the key areas of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is a widely used protecting group in peptide chemistry, and its incorporation into 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid allows for efficient deprotection under mild conditions. Recent publications highlight its utility in the synthesis of complex peptides with improved yield and purity. Additionally, the difluorobutanamide moiety has been shown to confer enhanced metabolic stability, making it an attractive candidate for the development of peptide-based therapeutics.

Another promising avenue of research explores the compound's potential in targeted drug delivery systems. The alkyne functionality in the but-2-ynoic acid segment provides a handle for click chemistry, enabling the conjugation of this molecule to various drug carriers or targeting ligands. Recent in vitro studies have demonstrated its efficacy in forming stable bioconjugates, which could be leveraged for site-specific drug delivery. This approach is particularly relevant in oncology, where precision medicine is increasingly prioritized.

Furthermore, computational studies have shed light on the molecular interactions and binding affinities of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid with various biological targets. Molecular docking simulations suggest that the difluorobutanamide group may engage in hydrogen bonding with key residues in enzyme active sites, potentially inhibiting their function. These findings open new possibilities for the design of enzyme inhibitors with high specificity and potency.

In conclusion, the compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobut-2-ynoic acid (CAS: 2171948-21-1) represents a multifaceted tool in modern chemical biology and drug development. Its applications span from peptide synthesis to targeted therapeutics, supported by robust experimental and computational data. Future research is expected to further elucidate its mechanistic insights and expand its utility in clinical settings.